Cas no 2107688-74-2 (Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate)

• Product Name: Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate
• CAS No: 2107688-74-2
• MF: C₁₀H₁₀N₂O₂
• MW: 190.198602199554
• CID: 6164065
• PubChem ID: 139022752
• Update Time: 2025-10-30

Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2107688-74-2
• EN300-7427107
• Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate

• Inchi： 1S/C10H10N2O2/c1-7-4-3-5-12-6-11-8(9(7)12)10(13)14-2/h3-6H,1-2H3
• InChI Key： YKXJNGNYCZTTQG-UHFFFAOYSA-N
• SMILES： O(C)C(C1=C2C(C)=CC=CN2C=N1)=O

Computed Properties

• Exact Mass: 190.074227566g/mol
• Monoisotopic Mass: 190.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.6Ų

Additional information on Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate

Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate (CAS No. 2107688-74-2): A Comprehensive Overview

Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate, identified by its CAS number 2107688-74-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic molecule, featuring a fused imidazo[1,5-a]pyridine core, has garnered considerable attention due to its versatile structural framework and potential applications in drug discovery and medicinal chemistry.

The structural motif of Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate consists of a pyridine ring fused with an imidazole ring, which is further substituted with a methyl group at the 8-position and an ester group at the 1-position. This unique configuration imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive entities. The presence of both nitrogen and oxygen heteroatoms in the core structure enhances its potential for hydrogen bonding interactions, which is crucial for binding to biological targets.

In recent years, the field of heterocyclic chemistry has seen remarkable advancements, particularly in the development of imidazo[1,5-a]pyridine derivatives as pharmacophores. These compounds have been extensively explored for their antimicrobial, anti-inflammatory, and anticancer properties. Notably, Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate has been investigated for its potential role in modulating enzyme activities and receptor interactions relevant to various diseases.

One of the most compelling aspects of Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate is its synthetic accessibility. The compound can be readily prepared through multi-step organic reactions that involve cyclization, functional group transformations, and esterification processes. These synthetic routes have been optimized to ensure high yields and purity, making it feasible for large-scale production and further derivatization studies.

The pharmacological profile of Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate has been the subject of numerous preclinical studies. Research indicates that this compound exhibits promising activity against certain types of cancer cells by inhibiting key signaling pathways involved in tumor growth and progression. Additionally, its ability to interact with specific proteins and enzymes suggests potential therapeutic applications in treating inflammatory disorders and infectious diseases.

Recent advancements in computational chemistry have further enhanced the understanding of Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate's biological activity. Molecular docking studies have revealed that this compound can bind effectively to target proteins with high affinity, suggesting its suitability as a lead compound for drug development. These computational insights have guided experimental efforts to optimize its pharmacokinetic properties and improve its overall efficacy.

The chemical stability of Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate under various conditions has also been thoroughly evaluated. Studies have demonstrated that the compound maintains its structural integrity when exposed to light, heat, and moisture, making it suitable for long-term storage and transportation. Furthermore, its solubility profile in common organic solvents facilitates its use in pharmaceutical formulations and synthetic protocols.

In conclusion, Methyl 8-methylimidazo[1,5-a]pyridine-1-carboxylate (CAS No. 2107688-74-2) represents a fascinating example of how structural diversity can be leveraged to develop novel therapeutic agents. Its unique chemical properties and promising biological activities make it a compelling candidate for further investigation in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation pharmaceuticals.